![molecular formula C28H24ClN5OS2 B569108 3-(1,2-Benzisothiazolyl) ziprasidone CAS No. 1159977-04-4](/img/structure/B569108.png)
3-(1,2-Benzisothiazolyl) ziprasidone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1,2-Benzisothiazolyl) ziprasidone, also known as Ziprasidone Impurity E, is an impurity of the high-affinity dopamine, serotonin, and α-adrenergic receptor ligand Ziprasidone . It has a molecular weight of 546.11 and a molecular formula of C28H24ClN5OS2 .
Molecular Structure Analysis
The molecular structure of 3-(1,2-Benzisothiazolyl) ziprasidone consists of a 1,2-benzisothiazole group attached to the dihydroindol-2-one portion of Ziprasidone . The molecular formula is C28H24ClN5OS2 .Scientific Research Applications
Pharmacological Profile and Mechanism of Action
Ziprasidone is distinguished by its unique pharmacological profile, acting primarily as a serotonin-dopamine antagonist. It exhibits high-affinity antagonism for serotonin receptors (5HT2A, 5HT2C, 5HT1D) and dopamine D2 receptors, alongside pre- and post-synaptic agonism for 5HT1A receptors. This multifaceted mechanism contributes to its efficacy in treating various psychiatric disorders, including schizophrenia and bipolar disorders (E. Sacchetti, A. Galluzzo, P. Valsecchi, 2011). Its action extends beyond traditional antipsychotic effects, potentially impacting cognitive and affective domains in psychiatric conditions.
Applications in Bipolar Disorder and Schizophrenia
Emerging evidence from research highlights ziprasidone's efficacy in managing acute manic and mixed episodes associated with bipolar disorder, serving as both monotherapy and adjunctive therapy with mood stabilizers like lithium or valproate. These findings underscore its role in preventing affective relapses and recurrences in bipolar patients. In schizophrenia, ziprasidone has been shown to be effective in reducing both positive and negative symptoms, offering a valuable option for long-term management and improving patients' quality of life (C. Caley, C. Cooper, 2002).
Cognitive and Affective Benefits
Apart from its antipsychotic capabilities, ziprasidone has been associated with cognitive and affective benefits, particularly in the context of schizophrenia and schizoaffective disorders. This aspect is crucial as cognitive impairments and mood symptoms significantly impact the overall functioning and recovery of individuals with these disorders. The potential antidepressant properties of ziprasidone, although requiring further evidence, indicate its usefulness beyond mere symptom control in psychosis (Tracy Swainston Harrison, L. Scott, 2006).
Safety And Hazards
properties
IUPAC Name |
3-(1,2-benzothiazol-3-yl)-5-[2-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]ethyl]-6-chloro-1,3-dihydroindol-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H24ClN5OS2/c29-21-16-22-20(25(28(35)30-22)26-18-5-1-3-7-23(18)36-31-26)15-17(21)9-10-33-11-13-34(14-12-33)27-19-6-2-4-8-24(19)37-32-27/h1-8,15-16,25H,9-14H2,(H,30,35) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMWHMDQKVMOIAL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCC2=CC3=C(C=C2Cl)NC(=O)C3C4=NSC5=CC=CC=C54)C6=NSC7=CC=CC=C76 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24ClN5OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
546.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,2-Benzisothiazolyl) ziprasidone | |
CAS RN |
1159977-04-4 |
Source
|
Record name | 3-(1,2-Benzisothiazolyl) ziprasidone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1159977044 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-(1,2-BENZISOTHIAZOLYL) ZIPRASIDONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SP8WE8Q7IM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.